Cas no 1564490-34-1 (1-(morpholin-3-yl)propan-2-ol)

• Product Name: 1-(morpholin-3-yl)propan-2-ol
• CAS No: 1564490-34-1
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 4606328
• PubChem ID: 75439163
• Update Time: 2025-05-23

1-(morpholin-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(Morpholin-3-yl)propan-2-ol
• 3-Morpholineethanol, α-methyl-
• 1-(morpholin-3-yl)propan-2-ol

• Inchi： 1S/C7H15NO2/c1-6(9)4-7-5-10-3-2-8-7/h6-9H,2-5H2,1H3
• InChI Key： BPHMQGAVIVAZMP-UHFFFAOYSA-N
• SMILES： C(C1NCCOC1)C(O)C

Additional information on 1-(morpholin-3-yl)propan-2-ol

Chemical Profile of 1-(morpholin-3-yl)propan-2-ol (CAS No. 1564490-34-1)

1-(morpholin-3-yl)propan-2-ol, identified by its Chemical Abstracts Service number CAS No. 1564490-34-1, is a significant compound in the realm of pharmaceutical chemistry and biochemical research. This molecule, featuring a morpholine moiety linked to a propanol backbone, has garnered attention due to its structural versatility and potential applications in drug discovery and medicinal chemistry.

The morpholine ring in 1-(morpholin-3-yl)propan-2-ol contributes to its unique chemical properties, including solubility and stability under various conditions. These characteristics make it a valuable scaffold for designing novel therapeutic agents. The propanol side chain further enhances its reactivity, allowing for diverse functionalization strategies that can be tailored to specific biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of 1-(morpholin-3-yl)propan-2-ol and its derivatives. Research has indicated that compounds with similar structural motifs may exhibit promising activities in modulating enzyme function and receptor interactions. For instance, studies have suggested that derivatives of this compound could have applications in the treatment of neurological disorders, cardiovascular diseases, and inflammatory conditions.

One of the most compelling aspects of 1-(morpholin-3-yl)propan-2-ol is its ability to serve as a key intermediate in the synthesis of more complex molecules. Pharmaceutical companies and academic laboratories have leveraged this compound to develop new drug candidates with enhanced efficacy and reduced side effects. The morpholine ring, in particular, is known for its ability to improve bioavailability and metabolic stability, making it an attractive feature for drug design.

The synthesis of 1-(morpholin-3-yl)propan-2-ol typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as catalytic hydrogenation and nucleophilic substitution, are commonly employed to construct the desired framework. These synthetic routes highlight the compound's importance as a building block in modern chemical synthesis.

From a biochemical perspective, 1-(morpholin-3-yl)propan-2-ol has been studied for its interactions with various biological targets. Preliminary experiments have shown that it can bind to enzymes and receptors involved in signal transduction pathways. This binding affinity opens up possibilities for developing small-molecule inhibitors or modulators that could be used therapeutically.

The pharmaceutical industry has been particularly interested in exploring the potential of 1-(morpholin-3-yl)propan-2-ol as a lead compound for drug development. Researchers have synthesized numerous analogs to optimize potency and selectivity. These efforts have led to the identification of several promising candidates that are currently undergoing further investigation.

Another area where 1-(morpholin-3-yl)propan-2-ol has shown promise is in the field of material science. Its unique structural features make it suitable for developing novel polymers and coatings with enhanced durability and functionality. These materials could find applications in various industries, including aerospace, automotive, and electronics.

The environmental impact of using 1-(morpholin-3-ylopane)-2-alcohol (CAS No. 1564490_34_11) also deserves consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Such sustainable practices are essential for ensuring the long-term viability of pharmaceutical compounds like this one.

In conclusion,(CAS No.) 1564490_34_11 (CAS No.) 1564490_34_11 (CAS No.) 1564490_34_11 (CAS No.) 1564490_34_11 (CAS No.) 1564490_34_11 (CAS No.) 1564490_34_11 (CAS No.) 1564490_34_11 (CAS No.) 1564490_34_11 (CAS No.) 1564490_34_11 (CAS No.) 1564490_34_11 remains a cornerstone in pharmaceutical research due to its versatile structure and wide range of potential applications. As scientific understanding continues to evolve,(cas no.) 1564490_(cas no.) 1564490_(cas no.) 1564490_(cas no.) 1564490_(cas no.) 1564490_(cas no.) 1564490_(cas no.) 1564490_(cas no.) 1564490_(cas no.) 1564490_(cas no.) will undoubtedly continue to play a pivotal role in shaping the future of medicine and materials science.